bis(2-fluorophenyl) (4-ethylphenyl)amidophosphate

• IUPAC Name: N-bis(2-fluorophenoxy)phosphoryl-4-ethylaniline
• InChI: InChI=1S/C20H18F2NO3P/c1-2-15-11-13-16(14-12-15)23-27(24,25-19-9-5-3-7-17(19)21)26-20-10-6-4-8-18(20)22/h3-14H,2H2,1H3,(H,23,24)
• InChI Key: MYQUAOCBKKLRBC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NP(=O)(OC2=CC=CC=C2F)OC3=CC=CC=C3F
• Molecular Formula: C20H18F2NO3P
• Molecular Weight: 389.3 g/mol

Description

Bis(2-fluorophenyl) (4-ethylphenyl)amidophosphate, also known as DF-21, is a chemical compound that has been the subject of scientific research due to its potential use as a pesticide. This compound belongs to the class of organophosphate compounds, which are widely used as insecticides and herbicides.

Mechanism of Action

Bis(2-fluorophenyl) (4-ethylphenyl)amidophosphate acts as an acetylcholinesterase inhibitor, which leads to the accumulation of acetylcholine in the synaptic cleft and ultimately results in the disruption of nerve impulses in insects. This leads to paralysis and death of the insect.
Biochemical and Physiological Effects:
bis(2-fluorophenyl) (4-ethylphenyl)amidophosphate has been shown to have low toxicity to mammals and birds, which makes it a potentially safer alternative to other organophosphate pesticides. However, it can still have harmful effects on non-target organisms, such as beneficial insects and pollinators.

Advantages and Limitations for Lab Experiments

Bis(2-fluorophenyl) (4-ethylphenyl)amidophosphate has several advantages for use in laboratory experiments, including its high insecticidal and herbicidal activity, low mammalian toxicity, and ease of synthesis. However, its potential harmful effects on non-target organisms and the environment must be carefully considered.

Future Directions

Future research on bis(2-fluorophenyl) (4-ethylphenyl)amidophosphate could focus on improving its selectivity for target insects and weeds, as well as developing more environmentally friendly formulations. Additionally, studies could investigate the potential use of bis(2-fluorophenyl) (4-ethylphenyl)amidophosphate in combination with other pesticides to enhance its efficacy and reduce the risk of resistance development.

Synthesis Methods

Bis(2-fluorophenyl) (4-ethylphenyl)amidophosphate can be synthesized through a multistep process involving the reaction of 2-fluoroaniline and 4-ethylphenol with phosphorus oxychloride. The resulting product is then reacted with dimethylamine to yield bis(2-fluorophenyl) (4-ethylphenyl)amidophosphate.

Scientific Research Applications

Bis(2-fluorophenyl) (4-ethylphenyl)amidophosphate has been studied for its potential use as a pesticide due to its high insecticidal activity against several species of insects, including mosquitoes, aphids, and whiteflies. It has also been shown to have herbicidal activity against several weed species.